Cas no 6627-98-1 (4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione)
6627-98-1 structure
Product Name:4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione
CAS No:6627-98-1
MF:C16H14N4S
MW:294.374161243439
CID:1707039
PubChem ID:885381
Update Time:2025-04-21
4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione
- ST50057416
- AC1LHCY4
- MolPort-000-438-564
- STK110635
- AKOS002174492
- MCULE-7034667049
- 4-[(1Z)-2-(3-methylphenyl)-1-azavinyl]-5-phenyl-1,2,4-triazole-3-thiol
- 4-[(3-methylbenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol
- ST50057416; AC1LHCY4; MolPort-000-438-564; STK110635; AKOS002174492; MCULE-7034667049; 4-[(1Z)-2-(3-methylphenyl)-1-azavinyl]-5-phenyl-1,2,4-triazole-3-thiol; 4-[(3-methylbenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol;
- 6627-98-1
- DTXSID40358299
-
- Inchi: 1S/C16H14N4S/c1-12-6-5-7-13(10-12)11-17-20-15(18-19-16(20)21)14-8-3-2-4-9-14/h2-11H,1H3,(H,19,21)
- InChI Key: FGAVFMDVTVQQLO-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2)N1N=CC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 294.09412
- Monoisotopic Mass: 294.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 39.99
4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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